Cas no 922998-72-9 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide
• CAS No: 922998-72-9
• MF: C₂₁H₂₀N₂O₄S₂
• MW: 428.524502754211
• CID: 5497291
• PubChem ID: 18585605
• Update Time: 2025-10-31

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• F2812-1520
• AKOS024468910
• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-(4-methoxyphenyl)sulfanylbutanamide
• N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-[(4-methoxyphenyl)sulfanyl]butanamide
• 922998-72-9
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide
• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide

• Inchi： 1S/C21H20N2O4S2/c1-25-15-5-7-16(8-6-15)28-10-2-3-20(24)23-21-22-17(12-29-21)14-4-9-18-19(11-14)27-13-26-18/h4-9,11-12H,2-3,10,13H2,1H3,(H,22,23,24)
• InChI Key： VSTJQDWHENCDON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)CCCC(NC1=NC(=CS1)C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 428.08644947g/mol
• Monoisotopic Mass: 428.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide

Compound CAS No 922998-72-9: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide

The compound CAS No 922998-72-9, also known as N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-methoxyphenyl)sulfanylbutanamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of thiazole derivatives and contains a benzodioxole moiety, which is known for its potential biological activities. The molecule also features a sulfanyl group and a methoxyphenyl substituent, which further enhance its chemical diversity and functional properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the benzodioxole group in this compound suggests potential antioxidant and neuroprotective properties, as these groups are often associated with such activities. Additionally, the sulfanyl group may contribute to the compound's ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that includes the formation of the thiazole ring and subsequent functionalization with the benzodioxole and methoxyphenyl groups. Researchers have employed various strategies to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, facilitating further biological evaluations.

In terms of biological activity, this compound has shown significant promise in preclinical studies. For instance, it has demonstrated potent inhibitory effects on key enzymes involved in inflammation and oxidative stress. Furthermore, studies using cellular models have revealed its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Another area of interest is the compound's pharmacokinetic profile. Early studies suggest that it exhibits good solubility and bioavailability, which are critical factors for drug delivery. However, further investigations are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies will be essential for determining its suitability as an oral or parenteral therapeutic agent.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial results indicate that it is not persistent in the environment and does not pose significant risks to aquatic life. These findings are reassuring for its potential use in pharmaceutical applications.

In conclusion, CAS No 922998-72-, or N-[4-(benzodioxol)thiazol]-N-[4-methoxyphenyl]sulfanylbutanamide represents a cutting-edge molecule with diverse functional groups and promising biological activities. Its synthesis has been refined through innovative chemical methodologies, while its pharmacological properties continue to be explored in depth. As research progresses, this compound holds great potential for advancing therapeutic interventions in various disease areas.